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Compound of Interest

Compound Name: Disperse Yellow 49

Cat. No.: B1656943

A Comparative Analysis of Disperse Yellow 49 and Other Key Yellow Disperse Dyes for Textile
Applications

This guide provides a detailed comparison of Disperse Yellow 49 with other commercially
significant yellow disperse dyes. The information is intended for researchers, scientists, and
professionals in the textile and materials science fields, offering a compilation of experimental
data and standardized protocols to aid in the selection and application of these colorants.

Chemical and Physical Properties

Disperse dyes are non-ionic colorants with low water solubility, making them suitable for dyeing
hydrophobic fibers like polyester. Their performance is intrinsically linked to their chemical
structure. Disperse Yellow 49 is classified as a methine dye, which are known for their bright
hues.[1] However, it is sometimes referred to as an azo dye, potentially due to its synthesis
precursors or broader chemical groupings.[2] For this comparison, it will be categorized based
on its core chromophoric structure. Azo dyes, characterized by the -N=N- group, and
quinophthalone dyes are other major chemical classes of yellow disperse dyes.[3]

A summary of the chemical and physical properties of Disperse Yellow 49 and selected
comparator dyes is presented in Table 1.

Table 1: Chemical and Physical Properties of Selected Yellow Disperse Dyes
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) ] ) ) ) Disperse
Disperse Disperse Disperse Disperse Disperse
Property Yellow
Yellow 49 Yellow 3 Yellow 54 Yellow 64 Yellow 82 i
CLN Disperse Disperse Disperse Disperse Disperse Disperse
.I. Name
Yellow 49 Yellow 3 Yellow 54 Yellow 64 Yellow 82 Yellow 211
CAS 54824-37- 2832-40- 12223-85- 12223-86- 12239-58-
86836-02-4
Number 2[1] 8[4] 7 8[5] 6[6]
Chemical ) Quinophth Quinophth ]
Methine[1] Azo Coumarin Azo
Class alone alone[3]
Molecular C21H22N4O  CisHisNsO Ci1sH10BrN C20H19N3O  CisH12CINs
C1sH11NOs3
Formula 2[1] 2[4] Os 2[6] Oa4
Molecular
Weight ( 362.43[1] 269.30[4] 289.28 368.18 333.38[6] 361.74
g/mol )
Light Light Brilliant
Appearanc Yellow Yellow Yellow
brown ) brown green
e powder powder grain[5]
powder[1] powder[7] yellow
] Soluble in ) )
Soluble in Soluble in Soluble in
acetone, ) Soluble in
- acetone Insoluble in  acetone methanol
Solubility ethanol, acetone
and water and and
and o and alcohol
ethanol[1] pyridine ethanol
benzene[4]

Performance Comparison: Fasthess Properties

The durability of a dye on a textile substrate is evaluated by its fastness to various

environmental factors such as light, washing, and heat (sublimation). These properties are

critical for the end-use performance of the dyed fabric. The fastness properties of Disperse

Yellow 49 and the comparator dyes are summarized in Table 2. The ratings are based on the

ISO (International Organization for Standardization) and AATCC (American Association of

Textile Chemists and Colorists) standards, with higher numbers indicating better fastness.

Table 2: Comparative Fastness Properties of Selected Yellow Disperse Dyes on Polyester
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Fastnes Disperse _ Disperse Disperse Disperse Disperse
Test Disperse
S Yellow Yellow Yellow Yellow Yellow
Method Yellow 3
Property 49 54 64 82 211
ISO 105-
Light B02 /
7[1] 6[8] 6-7 6-7[5] 4[6] 6-7
Fastness AATCC
16
Washing ISO 105-
Fastness CO06/
5[1] 4-5[8] 5 4-5[5] 5[6] 5
(Color AATCC
Change) 61
ISO 105-
Washing
Co6 /
Fastness 4-5[1] 4-5[8] 5 4-5[5] 5[6] 5
(Staining) AATCC
ainin
I 61
IS0 105-
Sublimati
PO1/
on - 3 4-5 4[5] 4-5[6] 4-5
AATCC
Fastness
117
Perspirati  1SO 105-
on EO04 /
5[1] 3 5 - 5[7] 5
Fastness AATCC
(Staining) 15
_ ISO 105-
Ironing
X11/
Fastness - 3[8] 4 - - 4-5
(Staining) AATCC
ainin
J 133

Experimental Protocols

Detailed methodologies for the key fastness tests are provided below. These protocols are

based on internationally recognized standards to ensure reproducibility and comparability of

results.
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Light Fastness Testing (ISO 105-B02)

This method assesses the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight (D65).

Light Fastess Testng Workflow (150 105-502)
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Click to download full resolution via product page

Light Fastness Testing Workflow

Washing Fastness Testing (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic or commercial laundering
procedures.

Click to download full resolution via product page

Washing Fastness Testing Workflow

Sublimation Fastness Testing (ISO 105-P01)
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This method determines the resistance of the color of textiles to the action of heat, as in
processes like calendering or heat-setting.

Specimen Preparation: | [ Heatin ¢ 1 0 colng | JJ Assessment
Place the dyed specimen between two undyed fabrics lace the composite specimen in a heating device at a specified temperature and pressure for a set im Remove cimen cimen ining of the adjacent undyed fabrics using grey scale;

Click to download full resolution via product page

Sublimation Fastness Testing Workflow

Dyeing Process Overview

The application of disperse dyes to polyester fibers typically involves a high-temperature
dyeing process. The following diagram illustrates a general workflow for disperse dyeing.
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General Disperse Dyeing Process for Polyester

Dyebath Preparation:
Disperse dye, dispersing agent, and pH buffer are mixed in water

Dyeing:
Polyester fabric is introduced into the dyebath, and the temperature is raised to 120-135°C under pressurl

Holding:
The temperature is maintained for a specific duration to allow dye penetration and fixation

Cooling and Rinsing:
The dyebath is cooled, and the fabric is rinsed

Reduction Clearing:
The fabric is treated with a reducing agent to remove surface dye

Final Rinse and Dry:
The fabric is rinsed thoroughly and dried

Click to download full resolution via product page

Disperse Dyeing Process Workflow

Conclusion

Disperse Yellow 49 exhibits excellent lightfastness and very good to excellent wash fastness,
making it a high-performance dye for applications demanding durability to light and laundering.
When compared to other yellow disperse dyes, its lightfastness is among the highest. Its
performance is comparable or superior to many azo and quinophthalone yellow dyes in terms
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of wash fastness. The selection of an appropriate yellow disperse dye will depend on the
specific end-use requirements, with considerations for the required fastness to light, washing,
and heat, as well as the desired shade and economic factors. This guide provides the
foundational data to assist in making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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